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Compound of Interest

Compound Name: 4-Chloro-2-methoxy-6-nitrophenol

CAS No.: 118724-89-3

Cat. No.: B3088850 Get Quote

Chemical Profile & Immediate Identification[1][2][3]
Before initiating any disposal procedure, positive identification is required to prevent

catastrophic waste stream incompatibility.[1] This compound belongs to the Chloronitrophenol

class, a group known for environmental persistence and potential reactivity.[2][1]

Parameter Data

Chemical Name 4-Chloro-2-methoxy-6-nitrophenol

Synonyms
4-Chloro-6-nitroguaiacol; Phenol, 4-chloro-2-

methoxy-6-nitro-

CAS Number 118724-89-3

Molecular Formula C₇H₆ClNO₄

Functional Groups
Nitro (-NO₂), Chloro (-Cl), Phenolic Hydroxyl (-

OH), Methoxy (-OCH₃)

Physical State Yellow crystalline solid (typically)

Primary Hazards Toxic (Acute), Skin/Eye Irritant, Aquatic Toxicity

Risk Assessment: The "Why" Behind the Protocol
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Handling this compound requires understanding the interplay between its functional groups.[2]

[1] It is not merely "chemical waste"; it is a multi-hazard entity.[2][1]

A. The Nitro Group (-NO₂) Hazard
While mono-nitro compounds are generally stable compared to poly-nitro explosives (like picric

acid), they still possess energetic potential.[2]

Operational Rule: Never allow this compound to dry out completely if it is in solution with

peroxidizable solvents (e.g., ethers).[2][1]

Thermal Stability: Avoid subjecting waste containers to heat sources.[2][1] Nitrophenols can

decompose exothermically at elevated temperatures.[2][1]

B. The Chloro (-Cl) Environmental Hazard
The presence of chlorine dictates the incineration method.[2][1]

Disposal Implication: You generally cannot mix this with non-halogenated solvents.[2][1] If

incinerated in a standard low-temperature kiln, chlorinated aromatics can form dioxins and

furans.[2]

Requirement: Must be sent to a facility capable of High-Temperature Incineration (>1100°C)

with scrubbers for HCl gas.[2]

C. The Phenolic (-OH) Corrosivity
Phenols are weak acids (pKa ~7-10, likely lower here due to the electron-withdrawing

nitro/chloro groups).[2]

Incompatibility: Do not mix with strong bases (NaOH, KOH) in the waste stream.[2][1] This

forms phenolate salts, which are often more water-soluble and can increase the mobility of

the toxin in the event of a leak.[1]

Waste Stream Segregation (Self-Validating System)
The most common failure point in lab safety is improper segregation.[2][1] Use the following

logic flow to determine the correct waste container.
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Segregation Logic Diagram

Waste: 4-Chloro-2-methoxy-6-nitrophenol

Is the waste Solid or Liquid?

SOLID WASTE

Solid

LIQUID WASTE

Liquid

CONTAINER A:
Solid Toxic Waste

(Label: Halogenated Organic Solid)
Is it dissolved in a solvent?

Does the solvent contain Halogens?
(DCM, Chloroform, etc.)

Yes

CONTAINER B:
Halogenated Organic Solvents

(High BTU Incineration)

Yes (DCM, etc.)
CONTAINER C:

Non-Halogenated Solvents
(ONLY if <2% Halogen content allowed

by local EHS - otherwise use Container B)

No (Methanol, Acetone)

Preferred Path
(Treat all as Halogenated for Safety)

Click to download full resolution via product page
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Figure 1: Decision matrix for waste segregation. Note the dashed line indicating the "Safety

First" preference to default to Halogenated Waste streams to prevent accidental contamination

of non-halogenated bulk tanks.

Step-by-Step Disposal Protocol
Phase 1: Preparation

PPE: Nitrile gloves (double gloving recommended due to nitro-compound permeation risks),

safety goggles, and lab coat.[2][1] Work in a fume hood.

Container Selection:

Solids: Wide-mouth amber glass jar or HDPE container.

Liquids: Amber glass bottle with a vented cap (if over-pressurization from degradation is a

concern, though rare for this specific analog).[2][1]

Labeling: Apply a hazardous waste label immediately.[2][1]

Constituents: "4-Chloro-2-methoxy-6-nitrophenol"[2][3][4]

Hazards: "Toxic," "Irritant," "Halogenated."[1]

Phase 2: Collection
Solid Waste:

Sweep or scoop solid material directly into the Solid Toxic Waste container.[2][1]

Do not use paper towels to wipe up large piles; scoop first to minimize combustible waste

volume.[2][1]

Wipe the area with a solvent (e.g., ethanol) and place the wipe in the Solid Toxic Waste

container.[2][1]

Liquid Waste:

Pour into the Halogenated Solvent Waste carboy.[2][1]
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CRITICAL: Do not pour into a "General Organic" drum intended for fuel blending unless

verified with your waste contractor.[2][1] The chlorine content usually disqualifies it from

standard fuel blending.[2][1]

Phase 3: Hand-off & Destruction[2]
RCRA Classification (USA): While not explicitly P-listed, this waste typically falls under F032

(if wood preserving related) or characteristic waste D001/D002/D003 depending on the

solvent matrix.[2]

Destruction Method: The only acceptable destruction method is High-Temperature

Incineration (Rotary Kiln) to ensure complete mineralization of the chlorinated ring.[2]

Emergency Procedures: Spill Management
In the event of a spill outside the fume hood, execute the following protocol immediately.

1. ALERT & ISOLATE
Evacuate area, post signs

2. PPE UP
Double Gloves, Goggles,

N95/P100 Respirator (if dust)

3. CONTAIN
Use absorbent pads/dikes

4. CLEAN
Scoop solids gently (No Dust)

or absorb liquids

5. DECONTAMINATE
Wash surface with soap/water

Collect rinsate

Click to download full resolution via product page

Figure 2: Immediate response workflow for laboratory spills.

Neutralization Note: Do not attempt to neutralize this chemical with strong acids or bases

during a spill cleanup.[2][1] This can generate heat or toxic vapors.[2][1] Use inert absorbents

(vermiculite, sand, or commercial spill pads) only.[2][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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